Cas no 52054-32-7 (9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-)

• Product Name: 9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-
• CAS No: 52054-32-7
• MF: C₁₅H₈O₅S
• MW: 300.286023139954
• CID: 360778
• PubChem ID: 20317752
• Update Time: 2025-04-19

9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-
• 9-oxothioxanthene-2,5-dicarboxylic acid
• 52054-32-7
• SCHEMBL11631577
• DTXSID80605133
• 9-OXO-9H-THIOXANTHENE-2,5-DICARBOXYLIC ACID

• Inchi： 1S/C15H8O5S/c16-12-8-2-1-3-9(15(19)20)13(8)21-11-5-4-7(14(17)18)6-10(11)12/h1-6H,(H,17,18)(H,19,20)
• InChI Key： JRRIYAUXPANRPX-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(=O)O)=CC=2C(C2C=CC=C(C(=O)O)C1=2)=O

Computed Properties

• Exact Mass: 300.00924
• Monoisotopic Mass: 300.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 91.67